Cas no 362672-13-7 (2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo-)

• Product Name: 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo-
• CAS No: 362672-13-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD07528337
• CID: 1478708
• PubChem ID: 18870952
• Update Time: 2025-10-28

2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo-
• 6-(3-oxo-1H-isoindol-2-yl)hexanoic acid
• STL236529
• BBL030812
• VS-10057
• 6-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid
• MFCD07528337
• 6-(1-oxoisoindolin-2-yl)hexanoic acid
• AKOS002846394
• 6-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid
• SCHEMBL3383921
• 362672-13-7

• MDL： MFCD07528337
• Inchi： 1S/C14H17NO3/c16-13(17)8-2-1-5-9-15-10-11-6-3-4-7-12(11)14(15)18/h3-4,6-7H,1-2,5,8-10H2,(H,16,17)
• InChI Key： UJAIRQUZRMHYDL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1CCCCCC(=O)O

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Additional information on 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo-

2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo

The compound 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo (CAS No. 362672-13-7) is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of isoindoles, which are bicyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The structure of this compound features a hexanoic acid group attached to an isoindole core, which introduces interesting electronic and structural properties.

Recent studies have highlighted the potential of isoindole derivatives in drug design due to their ability to interact with various biological targets. For instance, researchers have explored the use of isoindole-based compounds as inhibitors of kinases and other enzymes involved in disease pathways. The hexanoic acid group in this compound adds hydrophilicity, which can enhance its solubility and bioavailability—a critical factor in drug development.

In terms of synthesis, 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been optimized in recent studies to produce the compound with high purity and consistency.

The structural uniqueness of this compound also makes it a promising candidate for applications in materials science. For example, its aromaticity and conjugated system could be exploited in the development of organic semiconductors or light-emitting materials. Recent research has demonstrated that isoindole derivatives can exhibit excellent electronic properties when incorporated into thin-film transistor (TFT) devices, suggesting potential applications in flexible electronics.

From an analytical standpoint, the compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability. Additionally, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity under various conditions.

In conclusion, 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1-oxo (CAS No. 362672-13-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both pharmaceuticals and materials science. As ongoing studies continue to uncover new applications for isoindole derivatives, this compound is likely to play an increasingly important role in these fields.